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Compound of Interest

Compound Name:
2-Bromo-4-(4-methoxybenzyl)-6-

nitroaniline

CAS No.: 1314987-29-5

Cat. No.: B599308

Get Quote

Disclaimer: Initial research for "2-Bromo-4-(4-methoxybenzyl)-6-nitroaniline" (CAS number

1314987-29-5) did not yield specific public data. This guide will therefore focus on the

structurally related and well-documented compound, 2-Bromo-4-nitroaniline (CAS number

13296-94-1). This compound serves as a foundational scaffold and its properties and reactivity

are of significant interest to researchers in similar fields.

Introduction
2-Bromo-4-nitroaniline is a substituted aniline that serves as a crucial intermediate in various

fields of chemical synthesis. Its structure, featuring an amine group, a nitro group, and a

bromine atom on a benzene ring, provides a unique combination of reactive sites. This

trifunctional nature allows for a wide range of chemical transformations, making it a valuable

precursor for the synthesis of more complex molecules, particularly in the realms of medicinal

chemistry and materials science. This guide provides a comprehensive overview of its

synthesis, properties, and applications for researchers and drug development professionals.

Physicochemical and Structural Properties
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2-Bromo-4-nitroaniline is a dark yellow to dark orange crystalline solid. It is sparingly soluble in

water but shows slight solubility in chloroform, DMSO, and methanol. The compound is

hygroscopic and should be stored in a dark, inert atmosphere at room temperature.

Property Value Source(s)

CAS Number 13296-94-1

Molecular Formula C6H5BrN2O2

Molecular Weight 217.02 g/mol

Appearance
White to Yellow to Green

powder to crystal

Melting Point 104.0 to 108.0 °C

Boiling Point (Predicted) 351.8 ± 22.0 °C

Density (Rough Estimate) 1.7917 g/cm³

Purity (GC) >98.0%

The molecular structure of 2-Bromo-4-nitroaniline is essentially planar. X-ray crystallography

studies have revealed that the dihedral angle between the nitro group and the aromatic ring is

4.57 (4)°. An intramolecular hydrogen bond between the amine group and the bromine atom

contributes to the planarity of the molecule, forming a five-membered ring. In the crystalline

state, molecules are linked by intermolecular hydrogen bonds.

Chemical structure of 2-Bromo-4-nitroaniline.

Synthesis of 2-Bromo-4-nitroaniline
A common and straightforward method for the synthesis of 2-Bromo-4-nitroaniline is the

electrophilic bromination of 4-nitroaniline.
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Synthesis of 2-Bromo-4-nitroaniline from 4-nitroaniline.

Experimental Protocol
This protocol is based on established literature procedures.

Materials:

4-Nitroaniline

Bromine or Ammonium bromide

Glacial Acetic Acid

Hydrogen Peroxide (35%) (if using Ammonium bromide)

Dilute aqueous sodium thiosulfate

Ethyl acetate

Dichloromethane
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Methanol

Procedure:

Reaction Setup: In a flask suitable for the scale of the reaction, dissolve 4-nitroaniline in

glacial acetic acid at room temperature. If using ammonium bromide, add it to this solution.

Bromination:

Method A (Using Bromine): Slowly add bromine dropwise to the solution of 4-nitroaniline in

acetic acid under argon protection. Stir the reaction mixture continuously for 2 hours at

room temperature.

Method B (Using Ammonium Bromide and Hydrogen Peroxide): To the mixture of 4-

nitroaniline and ammonium bromide in acetic acid, add 35% hydrogen peroxide dropwise.

Stir the mixture at room temperature for 3 hours.

Work-up:

Upon completion of the reaction, quench the reaction with dilute aqueous sodium

thiosulfate to remove any unreacted bromine.

Extract the product with ethyl acetate.

Alternatively, the precipitate formed can be filtered and washed with water.

Purification: The crude product can be purified by recrystallization from a mixture of

dichloromethane and methanol to yield the final product.

Causality and Experimental Choices:

Choice of Brominating Agent: Bromine is a classic electrophilic brominating agent. The

combination of ammonium bromide and hydrogen peroxide in acetic acid generates bromine

in situ, which can be a safer and more controlled method.

Solvent: Acetic acid is a common solvent for bromination reactions as it is polar enough to

dissolve the reactants and is relatively inert to the reaction conditions.
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Quenching: Sodium thiosulfate is used to neutralize excess bromine, preventing the

formation of polybrominated byproducts and making the work-up safer.

Purification: Recrystallization is an effective method for purifying solid organic compounds,

and the choice of dichloromethane and methanol provides a solvent system with appropriate

solubility characteristics for 2-bromo-4-nitroaniline.

Applications in Research and Development
The trifunctional nature of 2-bromo-4-nitroaniline makes it a versatile starting material for the

synthesis of a variety of target molecules.

Medicinal Chemistry
Antibacterial and Antifungal Agents: It is used as a reagent in the synthesis of novel

tetrahydrothienopyridopyrimidine derivatives, which have shown in vitro activity against a

range of microorganisms.

Anti-Chagas Disease Agents: 2-Bromo-4-nitroaniline is a key reagent in the synthesis of

dialkylimidazole inhibitors of Trypanosoma cruzi sterol 14α-demethylase, a crucial enzyme in

the parasite's life cycle.

Other Bioactive Scaffolds: This compound has also been used as an intermediate in the

synthesis of sulfonamides and benzothiazines.

Materials Science
Nonlinear Optics (NLO): The related compound, 4-bromo-2-nitroaniline, has been

investigated as a nonlinear optical material. The presence of electron-donating (amine) and

electron-withdrawing (nitro) groups, along with the bromine atom, can lead to a large

molecular hyperpolarizability, a key property for NLO materials used in optoelectronics.

Dye Synthesis: 2-Bromo-4-nitroaniline serves as a building block for the synthesis of various

dyes.

Biological Activity and Potential Mechanism of
Action
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Preliminary studies have indicated that 2-bromo-4-nitroaniline may possess interesting

biological activities. It has been shown to inhibit the activity of insulin and epidermal growth

factor (EGF) receptors. This inhibition can lead to decreased insulin sensitivity and reduced

EGF receptor activation. The irreversible inhibition of the tyrosine kinase domain of the EGF

receptor by this compound could prevent downstream signaling pathways that regulate cell

proliferation and differentiation. This suggests a potential, though currently underexplored,

avenue for its investigation in cancer research.

Safety and Handling
2-Bromo-4-nitroaniline is a hazardous chemical and should be handled with appropriate safety

precautions.

Hazards: It is harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin

and serious eye irritation.

Handling:

Use in a well-ventilated area, preferably in a fume hood.

Avoid breathing dust.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

First Aid:

In case of skin contact: Wash immediately with plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes.

If inhaled: Move the person to fresh air.

If swallowed: Rinse mouth and seek immediate medical attention.
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Storage: Keep in a dark place, under an inert atmosphere, at room temperature.

Conclusion
2-Bromo-4-nitroaniline is a valuable and versatile building block in organic synthesis. Its unique

combination of functional groups allows for a wide array of chemical modifications, making it a

key intermediate in the development of new pharmaceuticals, particularly antimicrobial and

antiparasitic agents. While its own biological activities are beginning to be explored, its primary

utility lies in its role as a scaffold for more complex and potent molecules. Proper handling and

safety precautions are essential when working with this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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